Cas no 124167-46-0 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside)

• Product Name: 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside
• CAS No: 124167-46-0
• MF: C₂₄H₂₇NO₁₁
• MW: 505.471287965775
• CID: 104772
• PubChem ID: 14443555
• Update Time: 2025-06-14

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-methyl-7-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]oxy]-
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside
• 4-Methylumbelliferyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-galactopyranoside
• 4-Methylumbelliferyl
• 4-Methylumbelliferyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-galactopyranoside
• 4-Methyl-7-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-beta-D-galactopyranosyl]oxy]-2H-1-benzopyran-2-one
• 124167-46-0
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-?-D-Galactopyranoside
• [(2R,3R,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl acetate
• (2R,3R,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• [(2R,3R,4R,5R,6S)-3,4-bis(acetyloxy)-5-acetamido-6-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]oxan-2-yl]methyl acetate
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-Galactopyranoside
• W-200973
• 4-Methylumbelliferyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-galactopyranoside

• Inchi： 1S/C24H27NO11/c1-11-8-20(30)35-18-9-16(6-7-17(11)18)34-24-21(25-12(2)26)23(33-15(5)29)22(32-14(4)28)19(36-24)10-31-13(3)27/h6-9,19,21-24H,10H2,1-5H3,(H,25,26)/t19-,21-,22+,23-,24-/m1/s1
• InChI Key： UXRGMYFQEBYUQU-PFKOEMKTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 505.15800
• Monoisotopic Mass: 505.15841068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 156.67000
• LogP: 1.52720

Additional information on 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside

Comprehensive Overview of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside (CAS No. 124167-46-0)

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside (CAS No. 124167-46-0) is a specialized fluorogenic substrate widely utilized in biochemical and enzymatic research. This compound, often abbreviated as 4-MU-β-D-GalNAc-3,4,6-triacetate, plays a critical role in the study of glycosidases, particularly those involved in carbohydrate metabolism. Its unique structure, featuring a 4-methylumbelliferyl (4-MU) moiety linked to a modified galactopyranoside, makes it an invaluable tool for detecting and quantifying enzyme activity with high sensitivity and specificity.

In recent years, the demand for fluorogenic substrates like 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside has surged due to their applications in high-throughput screening (HTS) and drug discovery. Researchers are increasingly focusing on enzymes such as β-galactosidases and hexosaminidases, which are implicated in various metabolic disorders. This compound’s ability to release fluorescent 4-methylumbelliferone upon enzymatic cleavage allows for real-time monitoring of enzyme kinetics, making it a preferred choice in both academic and industrial laboratories.

The synthesis and purity of CAS No. 124167-46-0 are critical factors influencing its performance in assays. High-purity batches ensure minimal background fluorescence, which is essential for accurate measurements. Manufacturers often employ advanced chromatographic techniques, such as HPLC and mass spectrometry, to verify the compound’s integrity. Additionally, the acetylated sugar moiety in 4-MU-β-D-GalNAc-3,4,6-triacetate enhances its stability and solubility in organic solvents, facilitating its use in diverse experimental setups.

One of the trending topics in enzymology is the exploration of glycosidase inhibitors for therapeutic purposes. 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside serves as a key reagent in these studies, enabling researchers to identify and characterize novel inhibitors. For instance, its application in lysosomal storage disease research has provided insights into enzyme replacement therapies. The compound’s compatibility with microplate readers and fluorescence microscopy further expands its utility in modern biomedical research.

From an SEO perspective, users frequently search for terms like "fluorogenic substrates for glycosidases", "4-MU-galactopyranoside applications", and "CAS 124167-46-0 suppliers". Addressing these queries, this article highlights the compound’s versatility and relevance in contemporary science. Moreover, the growing interest in personalized medicine and biomarker discovery underscores the importance of reliable enzymatic assays, where 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside continues to be a cornerstone reagent.

In conclusion, 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside (CAS No. 124167-46-0) remains a pivotal tool in enzymology and biomedical research. Its fluorogenic properties, coupled with its structural specificity, make it indispensable for studying carbohydrate-active enzymes. As research advances, this compound will likely play an even greater role in uncovering new therapeutic targets and diagnostic methods.